N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H12N2O3S2/c1-21-11-4-5-13-10(7-11)8-14(22-13)12-9-24-17(18-12)19-16(20)15-3-2-6-23-15/h2-9H,1H3,(H,18,19,20)
• InChI Key: UCFYJNBQUOALMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=CS4
• Molecular Formula: C17H12N2O3S2
• Molecular Weight: 356.4 g/mol
• CAS No.: 922079-00-3

Description

“N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide” is a chemical compound. It is a derivative of thiazole, a heterocyclic organic compound that has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-Inflammatory and Analgesic Agents : Novel derivatives derived from visnagenone and khellinone, related to N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide, have been synthesized and evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities. These compounds showed significant inhibitory activity on COX-2 selectivity, demonstrating potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

• Cytotoxicity Studies : Research on 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which share structural similarities with this compound, revealed their synthesis and in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential applications in cancer research (Hassan et al., 2014).

• Antimicrobial and Antioxidant Activities : New series of thiazolidine-2,4-dione carboxamide and amino acid derivatives have shown weak to moderate antibacterial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents (Alhameed et al., 2019).

Synthesis and Chemical Properties

• Synthesis of Fluorophores : N-Ethoxycarbonylpyrene- and perylene thioamides, related to the target compound, have been used in the synthesis of fluorescent dyes. These compounds show promise in the development of new materials for optoelectronic applications due to their significant fluorescence properties (Witalewska et al., 2019).

• Antidepressant Drugs : Research into benzo[b]thiophene derivatives has led to the development of new drugs with dual action at serotonin receptors and the serotonin transporter, showcasing potential applications in treating depression (Orus et al., 2002).

Mechanism of Action

Target of Action

Similar compounds with benzofuran and thiazole moieties have been reported to exhibit various biological activities, suggesting that this compound may interact with multiple targets .

Mode of Action

Compounds with similar structures have been reported to interact with their targets through hydrogen bonding .

Biochemical Pathways

Similar compounds have been reported to exhibit various biological activities, suggesting that this compound may affect multiple biochemical pathways .

Pharmacokinetics

Similar compounds have been reported to have good water solubility, which may impact their bioavailability .

Result of Action

Similar compounds have been reported to exhibit anticancer effects, suggesting that this compound may have similar effects .

Action Environment

Similar compounds have been reported to exhibit various biological activities, suggesting that environmental factors may influence the action of this compound .